6-Chloro-2-(2-thienyl)quinoline-4-carbonyl chloride
Overview
Description
6-Chloro-2-(2-thienyl)quinoline-4-carbonyl chloride is a chemical compound with the molecular formula C14H7Cl2NOS and a molecular weight of 308.19 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for 6-Chloro-2-(2-thienyl)quinoline-4-carbonyl chloride is 1S/C14H7Cl2NOS/c15-8-3-4-11-9 (6-8)10 (14 (17)18)7-12 (16-11)13-2-1-5-19-13/h1-7H, (H,17,18) . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
6-Chloro-2-(2-thienyl)quinoline-4-carbonyl chloride is a solid at room temperature . More detailed physical and chemical properties are not available in the retrieved data.Scientific Research Applications
Medicinal Chemistry: Drug Discovery and Development
6-Chloro-2-(2-thienyl)quinoline-4-carbonyl chloride: is a valuable compound in medicinal chemistry due to its quinoline core structure, which is a common motif in pharmacologically active molecules. This compound can serve as a precursor in the synthesis of various quinoline derivatives that exhibit a wide range of biological activities. Its role in drug discovery is pivotal, especially in the development of new therapeutic agents targeting diseases where quinoline-based compounds have shown efficacy .
Organic Synthesis: Green Chemistry Approaches
The compound is used in green chemistry protocols for synthesizing quinoline derivatives. These methods aim to reduce the environmental impact of chemical synthesis by employing more sustainable practices, such as using recyclable catalysts, solvent-free conditions, and energy-efficient reactions like microwave-assisted or ultrasound-promoted synthesis .
Proteomics Research: Protein Interaction Studies
In proteomics, 6-Chloro-2-(2-thienyl)quinoline-4-carbonyl chloride is utilized for studying protein interactions. It can be used to modify proteins or peptides, which then helps in understanding the structure-function relationship of proteins, as well as identifying potential targets for drug development .
Industrial Chemistry: Material Synthesis
This compound finds applications in the synthesis of materials with specific properties. For instance, it can be used to create organic semiconductors or photovoltaic materials where the quinoline moiety imparts desirable electronic characteristics due to its conjugated system .
Analytical Chemistry: Chromatography and Mass Spectrometry
In analytical chemistry, derivatives of 6-Chloro-2-(2-thienyl)quinoline-4-carbonyl chloride can be used as standards or reagents in chromatographic techniques and mass spectrometry. These applications are crucial for the qualitative and quantitative analysis of complex mixtures in various research fields .
Advanced Battery Science: Electrolyte Components
The electrochemical properties of quinoline derivatives make them suitable for use in advanced battery technologies. They can be incorporated into electrolyte formulations to improve the stability and performance of batteries, which is essential for the development of more efficient energy storage systems .
Mechanism of Action
properties
IUPAC Name |
6-chloro-2-thiophen-2-ylquinoline-4-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7Cl2NOS/c15-8-3-4-11-9(6-8)10(14(16)18)7-12(17-11)13-2-1-5-19-13/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLYIGYOCUWDUDQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NC3=C(C=C(C=C3)Cl)C(=C2)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7Cl2NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801222471 |
Source
|
| Record name | 6-Chloro-2-(2-thienyl)-4-quinolinecarbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801222471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-2-(2-thienyl)quinoline-4-carbonyl chloride | |
CAS RN |
1160263-06-8 |
Source
|
| Record name | 6-Chloro-2-(2-thienyl)-4-quinolinecarbonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1160263-06-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Chloro-2-(2-thienyl)-4-quinolinecarbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801222471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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